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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of ethyl glycolate
derivatives, specifically Methylphthalyl Ethyl Glycolate (MPEG), against other common

fragrance fixatives. Due to the inherently high volatility of pure ethyl glycolate, its direct use as

a longevity-enhancing fixative is limited. Therefore, this guide focuses on its less volatile

derivatives, which are more relevant to the fragrance industry.

The following sections present a comparative analysis based on the physical properties of

these compounds, which are key indicators of their potential to reduce the evaporation rate of

more volatile fragrance components. Furthermore, detailed experimental protocols are provided

for both sensory and instrumental evaluation of fragrance longevity, enabling researchers to

conduct their own benchmarking studies.

Quantitative Data Summary: Physical Properties of
Fragrance Fixatives
The longevity of a fragrance is significantly influenced by the volatility of its components.

Fixatives are substances with low vapor pressure and high boiling points that anchor more

volatile scent molecules, slowing their evaporation. The following table summarizes key

physical properties of Methylphthalyl Ethyl Glycolate and several common alternative

fixatives. A lower vapor pressure and a higher boiling point generally correlate with better

fixative performance.
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Compound CAS Number
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Vapor
Pressure
(mmHg @
25°C)

Methylphthalyl

Ethyl Glycolate
85-71-2 266.25[1][2] ~371.43[1] 2.27 x 10⁻⁵[1]

Benzyl Benzoate 120-51-4 212.24[3][4] 323-324[3]
~1 x 10⁻³ (@

125°C)[5]

Diethyl Phthalate

(DEP)
84-66-2 222.24[6][7] 298-299[7][8] 2 x 10⁻³[8]

Iso E Super® 54464-57-2 234.38[9][10] Not available
1.74 x 10⁻³ (@

23°C)[11]

Ambroxan 6790-58-5 236.40[12] ~273.9[13] 9.00 x 10⁻³[14]

Experimental Protocols
To quantitatively assess the performance of fragrance fixatives, a combination of sensory

evaluation and instrumental analysis is recommended. The following protocols provide a

framework for these assessments.

Sensory Evaluation of Fragrance Longevity
This protocol outlines a method for a trained sensory panel to evaluate the intensity of a

fragrance over time.

Objective: To determine the perceived longevity of a fragrance formulation containing a test

fixative compared to a control and other benchmark fixatives.

Materials:

Fragrance oil base.

Test fixative (e.g., Methylphthalyl Ethyl Glycolate).
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Benchmark fixatives (e.g., Benzyl Benzoate, Diethyl Phthalate).

Ethanol (perfumer's grade).

Glass beakers and stirring rods.

Digital scale (accurate to 0.001g).

Perfume testing blotters (mouillettes).

Blotter holders.

Controlled environment room (22-25°C, 40-60% relative humidity).

Data collection forms or software.

Panelist Selection:

Recruit 15-20 panelists who have been screened for normal olfactory acuity.

Panelists should be trained on the specific fragrance character and the use of the intensity

rating scale.

Panelists should refrain from using scented products and consuming strongly flavored food

or drink for at least 2 hours before the evaluation.

Procedure:

Sample Preparation:

Prepare a 20% solution of the fragrance oil base in ethanol (Control).

Prepare separate 20% fragrance solutions, each containing 5% of the fragrance

concentrate as the test or benchmark fixative (e.g., 19% fragrance oil, 1% fixative in the

final ethanol solution).

Blotter Application:

For each sample, dip a fresh perfume blotter to a depth of 1 cm for 2 seconds.
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Allow the blotters to air-dry for 1 minute.

Place each blotter in a labeled holder.

Evaluation Schedule:

Panelists will evaluate the scent intensity of each blotter at the following time points: T=0

(initial), T=30 min, T=1 hr, T=2 hrs, T=4 hrs, T=6 hrs, T=8 hrs, and T=24 hrs.

Evaluation Process:

In a well-ventilated, odor-neutral room, present the blotters to the panelists in a

randomized order.

Panelists should sniff each blotter from a distance of approximately 2-3 cm for a few

seconds.

A break of at least 30 seconds should be taken between each sample to prevent olfactory

fatigue. Sniffing coffee beans or the crook of their elbow can help reset their sense of

smell.

Panelists will rate the perceived intensity of the fragrance on a 1-5 scale (1 = No scent, 2 =

Faint, 3 = Moderate, 4 = Strong, 5 = Very Strong).

Data Analysis:

Calculate the mean intensity score for each sample at each time point.

Plot the mean intensity versus time for each sample to generate longevity curves.

Perform statistical analysis (e.g., ANOVA) to determine if there are significant differences in

longevity between the samples.
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Preparation Phase

Execution Phase

Analysis Phase

Panelist Screening & Training

Prepare Fragrance Solutions
(Control, Test Fixative, Benchmark Fixatives)

Apply Fragrance to Blotters

Present Blotters to Panelists at
Scheduled Time Intervals

(T=0, 0.5h, 1h, 2h, 4h, 6h, 8h, 24h)

Panelists Rate Scent Intensity (1-5 Scale)

Calculate Mean Intensity Scores

Generate Longevity Curves
(Intensity vs. Time)

Statistical Analysis (ANOVA)
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Sample Preparation

Incubation

Analysis

Place Substrate in Headspace Vials

Apply Fragrance Solutions
(Control, Test, Benchmarks)

Seal Vials Immediately

Store Vials at Controlled Temperature (32°C)

Incubate for Designated Time Intervals
(0.5h, 1h, 2h, 4h, 6h, 8h)

Analyze Headspace via GC-MS

Identify & Integrate Target Compound Peaks

Plot Peak Area vs. Time

Compare Evaporation Rate Curves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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